Cas no 5293-83-4 ((Hydroxymethyl)triphenylphosphonium chloride)

(Hydroxymethyl)triphenylphosphonium chloride is a phosphonium salt widely used as a key reagent in organic synthesis, particularly in the preparation of ylides for Wittig reactions. Its hydroxymethyl group enhances reactivity, enabling efficient olefination of carbonyl compounds to form alkenes. The compound exhibits good stability under standard conditions and is soluble in polar organic solvents, facilitating handling in laboratory settings. Its high selectivity and yield in Wittig transformations make it valuable for synthesizing complex alkenes, pharmaceuticals, and fine chemicals. The product is typically supplied as a crystalline solid, ensuring consistent performance in synthetic applications. Proper storage under anhydrous conditions is recommended to maintain reactivity.
(Hydroxymethyl)triphenylphosphonium chloride structure
5293-83-4 structure
Product Name:(Hydroxymethyl)triphenylphosphonium chloride
CAS No:5293-83-4
MF:C19H18ClOP
MW:328.772385120392
MDL:MFCD00031688
CID:85265
PubChem ID:3083895
Update Time:2025-06-06

(Hydroxymethyl)triphenylphosphonium chloride Chemical and Physical Properties

Names and Identifiers

    • (Hydroxymethyl)triphenylphosphonium chloride
    • hydroxymethyl(triphenyl)phosphanium,chloride
    • HYDROXYMETHYL TRIPHENYLPHOSPHONIUM CHLORIDE
    • MFCD00031688
    • SCHEMBL2451129
    • hydroxymethyl(triphenyl)phosphanium;chloride
    • NS00044614
    • FT-0604978
    • 5293-83-4
    • C19H18ClOP
    • D70117
    • NSC-221281
    • NSC 221281
    • EINECS 226-138-3
    • SY109341
    • NSC221281
    • (Hydroxymethyl)(triphenyl)phosphanium chloride
    • AKOS015903609
    • DTXSID30967399
    • A829316
    • DB-052215
    • VTXFLDLWTNQCAL-UHFFFAOYSA-M
    • (hydroxymethyl)triphenylphosphanium chloride
    • MDL： MFCD00031688
    • Inchi： 1S/C19H18OP.ClH/c20-16-21(17-10-4-1-5-11-17,18-12-6-2-7-13-18)19-14-8-3-9-15-19;/h1-15,20H,16H2;1H/q+1;/p-1
    • InChI Key： VTXFLDLWTNQCAL-UHFFFAOYSA-M
    • SMILES： [Cl-].[P+](CO)(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1
    • BRN： 4170800

Computed Properties

  • Exact Mass: 328.07800
  • Monoisotopic Mass: 328.078
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 253
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 20.2A^2

Experimental Properties

  • Color/Form: Not determined
  • Melting Point: 195-196°C
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 33.82000
  • LogP: -0.06570
  • Sensitiveness: Hygroscopic
  • Solubility: Not determined

(Hydroxymethyl)triphenylphosphonium chloride Security Information

(Hydroxymethyl)triphenylphosphonium chloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM193817-100g
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 5293-83-4 95%
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
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abcr
AB117292-5 g
(Hydroxymethyl)triphenylphosphonium chloride, 95%; .
 5293-83-4 95%
5g
 €96.80 2023-06-24
abcr
AB117292-25 g
(Hydroxymethyl)triphenylphosphonium chloride, 95%; .
 5293-83-4 95%
25g
 €172.80 2023-06-24
abcr
AB117292-100 g
(Hydroxymethyl)triphenylphosphonium chloride, 95%; .
 5293-83-4 95%
100g
 €433.50 2023-06-24
Chemenu
CM193817-100g
hydroxymethyl triphenylphosphonium chloride
 5293-83-4 95%
100g
 $298 2024-07-15

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